Cas no 1339915-49-9 (3-(1-ethyl-1H-pyrazol-5-yl)cyclopentan-1-amine)
3-(1-ethyl-1H-pyrazol-5-yl)cyclopentan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-ethyl-1H-pyrazol-5-yl)cyclopentan-1-amine
- Cyclopentanamine, 3-(1-ethyl-1H-pyrazol-5-yl)-
-
- MDL: MFCD20313423
- Inchi: 1S/C10H17N3/c1-2-13-10(5-6-12-13)8-3-4-9(11)7-8/h5-6,8-9H,2-4,7,11H2,1H3
- InChI Key: ZWVJMSXKZQWKNV-UHFFFAOYSA-N
- SMILES: N1(CC)C(=CC=N1)C1CCC(C1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 172
- XLogP3: 0.6
- Topological Polar Surface Area: 43.8
3-(1-ethyl-1H-pyrazol-5-yl)cyclopentan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-328782-0.05g |
3-(1-ethyl-1H-pyrazol-5-yl)cyclopentan-1-amine |
1339915-49-9 | 0.05g |
$888.0 | 2023-09-04 | ||
| Enamine | EN300-328782-0.1g |
3-(1-ethyl-1H-pyrazol-5-yl)cyclopentan-1-amine |
1339915-49-9 | 0.1g |
$930.0 | 2023-09-04 | ||
| Enamine | EN300-328782-0.25g |
3-(1-ethyl-1H-pyrazol-5-yl)cyclopentan-1-amine |
1339915-49-9 | 0.25g |
$972.0 | 2023-09-04 | ||
| Enamine | EN300-328782-0.5g |
3-(1-ethyl-1H-pyrazol-5-yl)cyclopentan-1-amine |
1339915-49-9 | 0.5g |
$1014.0 | 2023-09-04 | ||
| Enamine | EN300-328782-1.0g |
3-(1-ethyl-1H-pyrazol-5-yl)cyclopentan-1-amine |
1339915-49-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-328782-2.5g |
3-(1-ethyl-1H-pyrazol-5-yl)cyclopentan-1-amine |
1339915-49-9 | 2.5g |
$2071.0 | 2023-09-04 | ||
| Enamine | EN300-328782-5.0g |
3-(1-ethyl-1H-pyrazol-5-yl)cyclopentan-1-amine |
1339915-49-9 | 5.0g |
$5429.0 | 2023-02-23 | ||
| Enamine | EN300-328782-10.0g |
3-(1-ethyl-1H-pyrazol-5-yl)cyclopentan-1-amine |
1339915-49-9 | 10.0g |
$8049.0 | 2023-02-23 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01055362-1g |
3-(1-Ethyl-1H-pyrazol-5-yl)cyclopentan-1-amine |
1339915-49-9 | 95% | 1g |
¥9303.0 | 2023-04-03 | |
| Enamine | EN300-328782-1g |
3-(1-ethyl-1H-pyrazol-5-yl)cyclopentan-1-amine |
1339915-49-9 | 1g |
$1057.0 | 2023-09-04 |
3-(1-ethyl-1H-pyrazol-5-yl)cyclopentan-1-amine Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 3-(1-ethyl-1H-pyrazol-5-yl)cyclopentan-1-amine
Comprehensive Overview of 3-(1-ethyl-1H-pyrazol-5-yl)cyclopentan-1-amine (CAS No. 1339915-49-9)
3-(1-ethyl-1H-pyrazol-5-yl)cyclopentan-1-amine (CAS No. 1339915-49-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclopentylamine core linked to a 1-ethyl-1H-pyrazole moiety, which contributes to its potential bioactivity. Researchers are particularly interested in its applications as a building block for drug discovery, given its ability to modulate biological targets. The CAS number 1339915-49-9 serves as a critical identifier for this compound in regulatory and commercial databases.
In recent years, the demand for heterocyclic compounds like 3-(1-ethyl-1H-pyrazol-5-yl)cyclopentan-1-amine has surged, driven by advancements in medicinal chemistry and crop protection. Users frequently search for terms such as "pyrazole derivatives in drug development" or "amine-functionalized cyclopentanes," reflecting the compound's relevance in cutting-edge research. Its molecular weight and solubility profile make it suitable for high-throughput screening and structure-activity relationship (SAR) studies. Additionally, its synthetic versatility allows for modifications to enhance bioavailability and target specificity.
The compound's mechanism of action remains an area of active investigation, with hypotheses suggesting interactions with enzyme inhibitors or receptor modulators. This aligns with trending topics like "small molecule therapeutics" and "precision agriculture," where CAS 1339915-49-9 could play a pivotal role. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize its purity and stability, addressing common queries like "how to analyze pyrazole-containing compounds."
From an industrial perspective, 3-(1-ethyl-1H-pyrazol-5-yl)cyclopentan-1-amine is often discussed in contexts like "scalable synthesis routes" and "green chemistry alternatives." Its patent landscape reveals applications in neurological disorders and plant growth regulators, further boosting its commercial appeal. Regulatory compliance, including REACH and GMP standards, is another frequent search topic, emphasizing the need for reliable suppliers of CAS 1339915-49-9.
In summary, 3-(1-ethyl-1H-pyrazol-5-yl)cyclopentan-1-amine represents a promising candidate for multidisciplinary research. Its chemical properties, combined with evolving industry trends, position it as a valuable asset for scientists exploring next-generation therapeutics and sustainable agrochemicals. Future studies may uncover novel applications, reinforcing its importance in the fine chemicals market.
1339915-49-9 (3-(1-ethyl-1H-pyrazol-5-yl)cyclopentan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)